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Compound of Interest

Compound Name:
2,6-Dimethoxypyrimidine-4-

carboxylic acid

Cat. No.: B108875 Get Quote

A Comprehensive Technical Guide to 2,6-
Dimethoxypyrimidine-4-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physical, chemical, and safety properties of

2,6-Dimethoxypyrimidine-4-carboxylic acid, a heterocyclic compound of interest in synthetic

chemistry. The information is compiled from various chemical databases and safety data

sheets to serve as a foundational resource for laboratory professionals.

Core Chemical and Physical Properties
2,6-Dimethoxypyrimidine-4-carboxylic acid is a substituted pyrimidine, a class of

compounds widely utilized as building blocks in the development of pharmaceuticals and

agrochemicals. Its structure features a pyrimidine core with two methoxy groups and one

carboxylic acid group, which confer specific reactivity and physical characteristics.

Physical and Chemical Data
The known physical and chemical properties of the compound are summarized below. This

data is essential for handling, storage, and experimental design.
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Property Value Citation(s)

CAS Number 59864-30-1 [1][2]

Molecular Formula C₇H₈N₂O₄ [1][2]

Molecular Weight 184.15 g/mol [1][2]

IUPAC Name
2,6-dimethoxypyrimidine-4-

carboxylic acid
[1]

Appearance

White to off-white crystalline

solid (inferred from related

compounds)

Melting Point 162 °C [2]

Solubility
>27.6 µg/mL (in aqueous

solution at pH 7.4)
[1]

SMILES
COC1=NC(=NC(=C1)C(=O)O)

OC
[1]

InChIKey
APCAETLUMQRTDK-

UHFFFAOYSA-N
[1]

Spectral Information
Detailed spectral data is crucial for the identification and characterization of the compound.

While specific spectra for this exact molecule are not widely published, related data exists.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyrimidine-4-carboxylic-acid
https://www.matrixscientific.com/product/buy-24-dimethoxypyrimidine-6-carboxylic-acid-6884
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyrimidine-4-carboxylic-acid
https://www.matrixscientific.com/product/buy-24-dimethoxypyrimidine-6-carboxylic-acid-6884
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyrimidine-4-carboxylic-acid
https://www.matrixscientific.com/product/buy-24-dimethoxypyrimidine-6-carboxylic-acid-6884
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyrimidine-4-carboxylic-acid
https://www.matrixscientific.com/product/buy-24-dimethoxypyrimidine-6-carboxylic-acid-6884
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxypyrimidine-4-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Data Type Information Citation(s)

Mass Spectrometry

GC-MS data is available,

indicating a method for its

detection and analysis.

[1]

NMR, IR

Specific ¹H NMR, ¹³C NMR, or

IR spectra are not available in

the cited public databases.

Researchers would need to

perform these analyses upon

synthesis or acquisition.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2,6-Dimethoxypyrimidine-4-carboxylic acid is classified as an irritant. Proper

personal protective equipment (PPE) and handling procedures are mandatory.
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Hazard Type
GHS Classification &
Precautionary Statements

Citation(s)

Skin Irritation

H315: Causes skin

irritation.P264: Wash skin

thoroughly after

handling.P280: Wear

protective gloves.P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.P332+P317:

If skin irritation occurs: Get

medical help.

[1]

Eye Irritation

H319: Causes serious eye

irritation.P280: Wear eye

protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P337+P317:

If eye irritation persists: Get

medical help.

[1]

Respiratory Tract Irritation

H335: May cause respiratory

irritation.P261: Avoid breathing

dust.P271: Use only outdoors

or in a well-ventilated

area.P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.P319: Get

medical help if you feel unwell.

[1]

Storage

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed.P405:

Store locked up.

[1]
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Experimental Protocols and Synthesis
While specific, peer-reviewed synthesis protocols for 2,6-Dimethoxypyrimidine-4-carboxylic
acid are not readily available, a logical synthetic pathway can be proposed based on

established pyrimidine chemistry. The synthesis of related compounds, such as 2-amino-4,6-

dimethoxypyrimidine, often involves the cyclization of a 1,3-dicarbonyl compound (or its

equivalent) with a guanidine or urea derivative, followed by functional group manipulation.

A plausible synthetic route for the target molecule could involve the hydrolysis of a

corresponding ester (e.g., ethyl 2,6-dimethoxypyrimidine-4-carboxylate), which in turn could be

synthesized via the cyclocondensation of diethyl 1,3-acetonedicarboxylate with a suitable

amidine, followed by methylation.

Hypothetical Synthesis Workflow
The following diagram illustrates a generalized, plausible workflow for the synthesis and

purification of the target compound. This represents a common strategy for this class of

molecules.
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Hypothetical Synthesis Workflow

Step 1: Cyclocondensation
(e.g., Diethyl 1,3-acetonedicarboxylate + S-Methylisothiourea)

Intermediate:
Pyrimidine-4-carboxylate Ester

Forms pyrimidine core

Step 2: Methylation
(e.g., Using Dimethyl Sulfate)

Step 3: Saponification/Hydrolysis
(e.g., NaOH followed by acid workup)

Converts ester to acid

Purification
(Recrystallization or Chromatography)

Isolates crude product

Adds methoxy groups

Final Product:
2,6-Dimethoxypyrimidine-4-carboxylic Acid

Yields pure compound

Click to download full resolution via product page

Caption: A plausible, generalized workflow for the synthesis of the target acid.

Biological Activity and Context
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There is currently no specific information in public databases regarding the biological activity or

involvement in signaling pathways for 2,6-Dimethoxypyrimidine-4-carboxylic acid. However,

the pyrimidine scaffold is a well-known pharmacophore. Related amino-derivatives, such as 2-

amino-4,6-dimethoxypyrimidine, are significant as key intermediates in the synthesis of

sulfonylurea herbicides.[3][4] This suggests that the carboxylic acid derivative could serve as a

valuable synthetic precursor for creating libraries of novel compounds for screening in drug

discovery or agrochemical research.

Logical Relationship of Pyrimidine Derivatives
The following diagram illustrates the structural relationship between the core pyrimidine ring,

the target carboxylic acid, and related amino-pyrimidine intermediates mentioned in the

literature.

Structural Relationships of Pyrimidine Derivatives

Pyrimidine Core

Target Compound:
2,6-Dimethoxy-

pyrimidine-4-carboxylic acid

Functionalized with
-OCH3 & -COOH groups

Known Intermediates:
Amino-dimethoxypyrimidines

(e.g., 2-amino or 4-amino)

Functionalized with
-OCH3 & -NH2 groups

Application:
Sulfonylurea Herbicides

Used as a precursor for

Click to download full resolution via product page

Caption: Relationship between the pyrimidine core and key functionalized derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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